2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)acetic acid
Overview
Description
“2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)acetic acid” is a chemical compound. Its IUPAC name is [3-chloro-5-(trifluoromethyl)-2-pyridinyl]acetic acid . It is related to the compound “3-Chloro-5-trifluoromethyl-pyridin-2-yl)-acetic acid methyl ester”, which has a molecular weight of 253.61 .
Synthesis Analysis
The synthesis of related compounds has been reported in the literature. For instance, “2-Chloro-5-trifluoromethylpyridine” can be synthesized by fluorination of "2-chloro-5-trichloromethylpyridine" . Additionally, “2,3-Dichloro-5-(trifluoromethyl)pyridine” has been used as an intermediate in the synthesis of herbicides .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H5ClF3NO2/c9-5-1-4(8(10,11)12)3-13-6(5)2-7(14)15/h1,3H,2H2,(H,14,15) . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Crystal Structure Analysis :
- Triclopyr : Research on triclopyr, a compound structurally related to 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)acetic acid, shows its crystal structure and intermolecular interactions, providing insights into the structural basis of its herbicidal activity (Cho, Kim, Jeon, & Kim, 2014).
Synthesis and Characterization :
- Synthesis of 2-Chloro-5-Trifluoromethyl Pyridine-4-yl-Boronic Acid : This study focuses on the synthesis of a boronic acid derivative of a compound closely related to this compound, exploring optimal reaction conditions and product characterization (Liu Guoqua, 2014).
Antimicrobial Activity :
- Acetic Acid Derivatives Synthesis : A study on the synthesis of acetic acid derivatives with a similar pyridine structure reveals their significant antimicrobial activity against fungi such as A. niger, C. Neoformans, and A. fumigatus (Hunashal, Satyanarayana, & Maddi, 2012).
Heterocyclic Compound Luminescence :
- Study on Pyridylthiazoles : Research into compounds similar in structure, like pyridylthiazoles, delves into their absorption, fluorescence, and potential applications as metal sensors and laser dyes, indicating a similar potential for this compound (Grummt, Weiss, Birckner, & Beckert, 2007).
Insecticidal Activity :
- Compound Containing Pyridine and Cyclopropanecarboxamide : A study on a compound that combines a pyridine ring, similar to the one in this compound, with cyclopropanecarboxamide, suggests potential insecticidal properties (Liu, Feng, Liu, & Zhang, 2006).
Pharmacological Activity :
- Synthesis of Pyrazole Derivatives : Research into pyrazole derivatives, structurally related to this compound, focuses on their synthesis, molecular structure, and theoretical studies on their pharmacological properties (Shen, Huang, Diao, & Lei, 2012).
Functionalization of Halopyridines :
- Functionalization of Chloro(trifluoromethyl)pyridines : This study explores the conversion of chloro(trifluoromethyl)pyridines into carboxylic acids, offering insights into chemical reactions and functional group modifications relevant to compounds like this compound (Cottet & Schlosser, 2004).
Antimycobacterial Activity :
- Thiadiazol-2-ylthio Acetic Acid Derivatives : A study on thiadiazol-2-ylthio acetic acid derivatives, with a pyridin-2-yl structure, evaluates their antimycobacterial activity, indicating a potential research avenue for this compound (Mamolo, Falagiani, Zampieri, Vio, & Banfi, 2001).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various receptors and enzymes
Mode of Action
The exact mode of action of 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)acetic acid is not well-documented. It is likely that the compound interacts with its targets, leading to changes in cellular processes. The trifluoromethyl group often contributes to the bioactivity of a compound, potentially enhancing its binding affinity to its targets .
Biochemical Pathways
Compounds with similar structures have been found to influence various biological activities, such as antiviral, anti-inflammatory, and anticancer activities
Pharmacokinetics
The compound’s molecular weight (23958 g/mol) suggests that it may have suitable pharmacokinetic properties, as compounds with a molecular weight under 500 g/mol are generally well-absorbed and distributed in the body .
Result of Action
Similar compounds have been found to exhibit various biological activities, such as antiviral, anti-inflammatory, and anticancer activities
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s storage temperature is recommended to be between 2-8°C , suggesting that temperature can affect its stability. Other factors, such as pH and the presence of other substances, may also influence its action and efficacy.
Properties
IUPAC Name |
2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClF3NO2/c9-5-1-4(8(10,11)12)3-13-6(5)2-7(14)15/h1,3H,2H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCMWOZJSLGQSQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)CC(=O)O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClF3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10696837 | |
Record name | [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10696837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1000522-34-8 | |
Record name | (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)acetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1000522348 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10696837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL)ACETIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M8LA01CDAP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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